Cas no 1160248-56-5 (tert-Butyl 3-Oxo-8-oxa-4,10-diazabicyclo4.3.1decane-10-carboxylate)

• Product Name: tert-Butyl 3-Oxo-8-oxa-4,10-diazabicyclo4.3.1decane-10-carboxylate
• CAS No: 1160248-56-5
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• MDL: MFCD17016704
• CID: 3159837
• PubChem ID: 68261538
• Update Time: 2025-08-05

tert-Butyl 3-Oxo-8-oxa-4,10-diazabicyclo4.3.1decane-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• 10-benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one
• AKOS037647111
• Tert-butyl4-oxo-8-oxa-3,10-diazabicyclo[4.3.1]decane-10-carboxylate
• AS-72404
• Tert-Butyl 4-Oxo-8-Oxa-3,10-Diazabicyclo[4.3.1]Decane-10-Carboxylate
• 4-Oxo-8-oxa-3,10-diaza-bicyclo[4.3.1]decane-10-carboxylic acid tert-butyl ester
• 1160248-56-5
• CS-0310296
• 10-Boc-4-oxo-8-oxa-3,10-diazabicyclo[4.3.1]decane
• W14538
• YPDFLGYUZGYCDI-UHFFFAOYSA-N
• SY323755
• t-Butyl 4-oxo-8-oxa-3,10-diazabicyclo[4.3.1]decane-10-carboxylate
• SCHEMBL12426953
• MFCD17016704
• 4-Oxo-8-oxa-3,10-diaza-bicyclo[4.3. 1]decane-10-carboxylic acid tert-butyl ester
• tert-Butyl 3-Oxo-8-oxa-4,10-diazabicyclo4.3.1decane-10-carboxylate

• MDL： MFCD17016704
• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(16)14-8-4-10(15)13-5-9(14)7-17-6-8/h8-9H,4-7H2,1-3H3,(H,13,15)
• InChI Key： YPDFLGYUZGYCDI-UHFFFAOYSA-N
• SMILES： O1CC2CC(NCC(C1)N2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-Butyl 3-Oxo-8-oxa-4,10-diazabicyclo4.3.1decane-10-carboxylate

tert-Butyl 3-Oxo-8-oxa-4,10-diazabicyclo[4.3.1]decane-10-carboxylate: A Comprehensive Overview

The compound with CAS No. 1160248-56-5, commonly referred to as tert-butyl 3-oxo-8-oxa-4,10-diazabicyclo[4.3.1]decane-10-carboxylate, is a highly specialized organic compound with a complex bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The tert-butyl group attached to the bicyclic system plays a crucial role in modulating the compound's physical and chemical properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry, particularly those with nitrogen and oxygen atoms incorporated into their frameworks. The 4,10-diazabicyclo[4.3.1]decane core of this compound is notable for its rigid structure, which can enhance molecular stability and bioavailability. The presence of the 3-keto group further adds functional diversity, enabling this compound to participate in various biochemical reactions and interactions.

One of the most compelling aspects of tert-butyl 3-oxo-8-oxa-4,10-diazabicyclo[4.3.1]decane-10-carboxylate is its potential as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit promising activity against multidrug-resistant bacterial strains, underscoring its significance in antimicrobial research.

The synthesis of this compound involves a series of intricate organic reactions, including ring-closing metathesis and nucleophilic substitution. The use of tert-butyl groups as protecting agents during these reactions has been pivotal in achieving high yields and maintaining the integrity of the bicyclic structure. Advanced techniques such as X-ray crystallography have been employed to confirm the stereochemistry and conformational geometry of the compound, providing valuable insights into its molecular interactions.

In terms of pharmacokinetics, tert-butyl 3-oxo-8-oxa-4,10-diazabicyclo[4.3.1]decane-10-carboxylate has shown favorable absorption profiles in preclinical models, suggesting its potential for oral delivery. However, further studies are required to evaluate its metabolic stability and bioavailability in human subjects.

Moreover, computational chemistry approaches have been utilized to predict the binding affinities of this compound to various therapeutic targets, such as proteases and kinases. These simulations have revealed that the bicyclic system contributes significantly to molecular recognition and binding efficiency, making it a promising candidate for rational drug design.

In conclusion, tert-butyl 3-oxo-8-oxa-4,10-diazabicyclo[4.3.1]decane-10-carboxylate represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structural features and versatile functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents.